Cas no 767343-07-7 (6-bromo-N2-(2-methoxyethyl)pyrazine-2,3-diamine)

• Product Name: 6-bromo-N2-(2-methoxyethyl)pyrazine-2,3-diamine
• CAS No: 767343-07-7
• MF: C₇H₁₁BrN₄O
• MW: 247.092439889908
• CID: 3243654
• PubChem ID: 15606121
• Update Time: 2025-05-26

6-bromo-N2-(2-methoxyethyl)pyrazine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 2,3-PYRAZINEDIAMINE, 5-BROMO-N3-(2-METHOXYETHYL)-
• 6-bromo-N2-(2-methoxyethyl)pyrazine-2,3-diamine
• SCHEMBL6825411
• MLS004802745
• 767343-07-7
• SFB34307
• 5-bromo-3-N-(2-methoxyethyl)pyrazine-2,3-diamine
• EN300-1694162
• SMR001286162
• 820-771-4

• Inchi： 1S/C7H11BrN4O/c1-13-3-2-10-7-6(9)11-4-5(8)12-7/h4H,2-3H2,1H3,(H2,9,11)(H,10,12)
• InChI Key： LPVMZCMPKVJLFE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=N1)NCCOC)N

Computed Properties

• Exact Mass: 246.01162Da
• Monoisotopic Mass: 246.01162Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 6-bromo-N2-(2-methoxyethyl)pyrazine-2,3-diamine

Professional Introduction to 6-bromo-N2-(2-methoxyethyl)pyrazine-2,3-diamine (CAS No. 767343-07-7)

6-bromo-N2-(2-methoxyethyl)pyrazine-2,3-diamine is a specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 767343-07-7, has garnered attention due to its unique structural properties and potential utility in the synthesis of bioactive molecules. The pyrazine core, combined with bromine and ethyl groups, makes it a versatile intermediate for further chemical modifications.

The compound's molecular structure consists of a pyrazine ring substituted with a bromine atom at the 6-position and an N2-(2-methoxyethyl)amino group at the 2-position. This configuration provides a reactive site for further functionalization, enabling the synthesis of more complex molecules. The presence of the bromine atom allows for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in drug discovery to introduce aryl or heteroaryl groups into a molecule.

In recent years, there has been growing interest in pyrazine derivatives due to their biological activity. Pyrazines are known to exhibit a wide range of pharmacological properties, including antimicrobial, antiviral, and anticancer effects. The specific substitution pattern in 6-bromo-N2-(2-methoxyethyl)pyrazine-2,3-diamine makes it a valuable building block for designing novel therapeutic agents.

One of the most compelling applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in cancer therapy. By modifying the pyrazine core with appropriate substituents, researchers can develop molecules that selectively inhibit specific kinases, thereby blocking abnormal cell growth. The N2-(2-methoxyethyl)amino group provides a handle for further derivatization to optimize potency and selectivity.

Recent studies have demonstrated the utility of 6-bromo-N2-(2-methoxyethyl)pyrazine-2,3-diamine in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are essential for many biological processes and are often disrupted in disease states. By designing molecules that bind to specific protein targets, researchers can develop treatments for conditions such as inflammation and neurodegenerative diseases.

The compound's reactivity also makes it useful in material science applications. Pyrazine derivatives have been explored as components in organic electronic materials due to their ability to form stable conjugated systems. These materials have potential uses in flexible electronics, photovoltaics, and sensors. The bromine substituent allows for further functionalization via lithiation or metal-halogen exchange reactions, enabling the creation of complex molecular architectures.

In conclusion, 6-bromo-N2-(2-methoxyethyl)pyrazine-2,3-diamine (CAS No. 767343-07-7) is a multifunctional compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new uses for pyrazine derivatives, this compound is likely to remain a cornerstone in chemical innovation.